Cas no 99010-06-7 (4-chloro-6-methyl-3-nitroquinoline)

• Product Name: 4-chloro-6-methyl-3-nitroquinoline
• CAS No: 99010-06-7
• MF: C₁₀H₇ClN₂O₂
• MW: 222.627781152725
• CID: 2124147
• PubChem ID: 66880085
• Update Time: 2025-07-19

4-chloro-6-methyl-3-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-methyl-3-nitroquinoline
• DA-00045
• AEVHCQGUOFFWAC-UHFFFAOYSA-N
• SCHEMBL1024702
• G73618
• AKOS026730043
• SB69124
• CS-0287175
• EN300-128526
• 99010-06-7

• Inchi： 1S/C10H7ClN2O2/c1-6-2-3-8-7(4-6)10(11)9(5-12-8)13(14)15/h2-5H,1H3
• InChI Key： AEVHCQGUOFFWAC-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C2C=CC(C)=CC2=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.0196052g/mol
• Monoisotopic Mass: 222.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 58.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Nitroquinolines and derivatives

Additional information on 4-chloro-6-methyl-3-nitroquinoline

Comprehensive Guide to 4-Chloro-6-methyl-3-nitroquinoline (CAS No. 99010-06-7): Properties, Applications, and Research Insights

4-Chloro-6-methyl-3-nitroquinoline (CAS No. 99010-06-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a quinoline backbone substituted with chloro, methyl, and nitro functional groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly exploring its potential due to its role in developing antimicrobial agents, anticancer drugs, and advanced materials.

The compound's chemical stability and reactivity have made it a focal point in medicinal chemistry. Recent studies highlight its utility in designing small-molecule inhibitors targeting enzyme pathways, a hot topic in drug discovery. For instance, derivatives of 4-chloro-6-methyl-3-nitroquinoline have shown promise in modulating kinase activity, a key area in cancer therapy. This aligns with the growing demand for precision medicine solutions, a trend dominating scientific discussions.

From a synthetic perspective, the nitro group in 99010-06-7 offers opportunities for further functionalization, enabling the creation of diverse quinoline derivatives. This flexibility is critical for high-throughput screening in pharmaceutical R&D, where researchers seek compounds with optimized bioavailability and target specificity. Laboratories often prioritize this compound for its compatibility with cross-coupling reactions, a technique widely used in green chemistry initiatives.

Beyond therapeutics, 4-chloro-6-methyl-3-nitroquinoline finds applications in material science. Its aromatic system and electron-withdrawing groups contribute to the development of organic semiconductors and photocatalysts. These applications resonate with the global push for sustainable energy and eco-friendly technologies, addressing frequent queries about green alternatives in industrial processes.

Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 99010-06-7, ensuring purity for research use. Quality control protocols emphasize batch-to-batch consistency, a concern frequently raised by procurement specialists. Suppliers often highlight its storage stability under inert conditions, a practical consideration for long-term projects.

In summary, 4-chloro-6-methyl-3-nitroquinoline exemplifies the intersection of chemical innovation and applied science. Its multifaceted roles—from drug development to advanced materials—reflect its relevance in addressing contemporary challenges. As interest grows in tailored molecular designs and sustainable chemistry, this compound remains a valuable asset for researchers worldwide.